Cas no 385769-84-6 (Amino Tadalafil)

• Product Name: Amino Tadalafil
• CAS No: 385769-84-6
• MF: C₂₁H₁₈N₄O₄
• MW: 390.392024517059
• MDL: MFCD22690876
• CID: 298638
• PubChem ID: 10178467
• Update Time: 2025-04-19

Amino Tadalafil Chemical and Physical Properties

Names and Identifiers

• Pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione,2-amino-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-, (6R,12aR)-
• (6R,12aR)-2-Amino-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• Amino Tadalafil
• Pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione,2-amino-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,1...
• ((6R,12aR)-2-amino-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydropyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione
• RR-ATDF
• (6R,12aR)-2-Amino-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• tadalafil
• Amino-tadalafil
• DTXSID50191896
• FY501QO030
• CHEMBL1774619
• Q27278279
• NS00008835
• SCHEMBL19975686
• UNII-FY501QO030
• Aminotadalafil
• Pyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione, 2-amino-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-, (6r,12ar)-
• AMINOTADALAFIL [MART.]
• CS-0063744
• Pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione, 2-amino-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-, (6R,12aR)-; Aminotadalafil; (6R,12aR)-2-Amino-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• AKOS027326874
• (2R,8R)-6-amino-2-(1,3-benzodioxol-5-yl)-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione
• 385769-84-6
• AS-79374
• HY-117109
• VUKJGAVIWMPOOJ-FOIQADDNSA-N
• AMINOTADALAFIL (MART.)
• DTXCID90114387
• G83795
• (6R,12aR)-2-Amino-6-(benzo[d][1,3]dioxol-5-yl)-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• DA-70773
• (6R,12aR)-2-amino-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydropyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione

• MDL： MFCD22690876
• Inchi： 1S/C21H18N4O4/c22-24-9-18(26)25-15(21(24)27)8-13-12-3-1-2-4-14(12)23-19(13)20(25)11-5-6-16-17(7-11)29-10-28-16/h1-7,15,20,23H,8-10,22H2/t15-,20-/m1/s1
• InChI Key： VUKJGAVIWMPOOJ-FOIQADDNSA-N
• SMILES： O=C1[C@H]2CC3C4C=CC=CC=4NC=3[C@@H](C3=CC=C4C(=C3)OCO4)N2C(CN1N)=O

Computed Properties

• Exact Mass: 390.13300
• Monoisotopic Mass: 390.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 270-273°C
• Solubility: Insuluble (5.1E-3 g/L) (25 ºC),
• PSA: 100.89000
• LogP: 2.03130

Amino Tadalafil Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• Storage Condition：Store long-term at -20°C